molecular formula B2Cd3H6O6+6 B576493 Diboron tricadmium hexaoxide CAS No. 13701-66-1

Diboron tricadmium hexaoxide

Cat. No. B576493
CAS RN: 13701-66-1
M. Wt: 460.904
InChI Key: WRDHVSPTNDZDPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diboron tricadmium hexaoxide, also known as Diboron tricadmium hexaoxide, is a useful research compound. Its molecular formula is B2Cd3H6O6+6 and its molecular weight is 460.904. The purity is usually 95%.
BenchChem offers high-quality Diboron tricadmium hexaoxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diboron tricadmium hexaoxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

13701-66-1

Molecular Formula

B2Cd3H6O6+6

Molecular Weight

460.904

IUPAC Name

boric acid;cadmium(2+)

InChI

InChI=1S/2BH3O3.3Cd/c2*2-1(3)4;;;/h2*2-4H;;;/q;;3*+2

InChI Key

WRDHVSPTNDZDPU-UHFFFAOYSA-N

SMILES

B(O)(O)O.B(O)(O)O.[Cd+2].[Cd+2].[Cd+2]

synonyms

diboron tricadmium hexaoxide

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.